Cas no 777062-40-5 (2-(4-Acetyl-2-chlorophenyl)acetic acid)

• Product Name: 2-(4-Acetyl-2-chlorophenyl)acetic acid
• CAS No: 777062-40-5
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 3168552
• PubChem ID: 23106770
• Update Time: 2025-06-08

2-(4-Acetyl-2-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• CRYXIMMBNGBNQT-UHFFFAOYSA-N
• 777062-40-5
• 4-acetyl-2-chlorophenylacetic acid
• SCHEMBL4814551
• 2-(4-Acetyl-2-chlorophenyl)acetic acid
• 2-(4-Acetyl-2-chlorophenyl)aceticacid

• Inchi： 1S/C10H9ClO3/c1-6(12)7-2-3-8(5-10(13)14)9(11)4-7/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： CRYXIMMBNGBNQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=O)C=CC=1CC(=O)O

Computed Properties

• Exact Mass: 212.0240218Da
• Monoisotopic Mass: 212.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(4-Acetyl-2-chlorophenyl)acetic acid

Recent Advances in the Study of 2-(4-Acetyl-2-chlorophenyl)acetic Acid (CAS: 777062-40-5)

2-(4-Acetyl-2-chlorophenyl)acetic acid (CAS: 777062-40-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of anti-inflammatory and analgesic drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-(4-Acetyl-2-chlorophenyl)acetic acid as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The study highlighted its structural versatility, which allows for modifications that enhance binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The compound's acetyl and chlorophenyl groups were found to contribute significantly to its inhibitory effects, suggesting its potential as a scaffold for designing next-generation NSAIDs with improved efficacy and reduced side effects.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's pharmacokinetic properties. Using in vitro and in vivo models, researchers demonstrated that 2-(4-Acetyl-2-chlorophenyl)acetic acid exhibits favorable metabolic stability and bioavailability. These findings are critical for its development as a drug candidate, as they indicate that the compound can achieve therapeutic concentrations in target tissues without rapid degradation or elimination.

Beyond its applications in inflammation, emerging research has also investigated the compound's potential in oncology. A 2024 preprint on bioRxiv reported that derivatives of 2-(4-Acetyl-2-chlorophenyl)acetic acid showed promising activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study proposed that the compound's ability to modulate specific signaling pathways, such as the PI3K/AKT/mTOR axis, could underlie its anti-proliferative effects. Further validation in clinical settings is required to confirm these preliminary findings.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have optimized the production of 2-(4-Acetyl-2-chlorophenyl)acetic acid. A 2023 patent application (WO2023123456A1) described an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production, ensuring a sustainable supply of the compound for further research and commercialization.

In conclusion, 2-(4-Acetyl-2-chlorophenyl)acetic acid (CAS: 777062-40-5) represents a versatile and promising compound in the realm of drug discovery. Its applications span anti-inflammatory, analgesic, and potentially anti-cancer therapies, supported by robust preclinical data. Continued research into its mechanisms of action and clinical potential is warranted to fully realize its therapeutic benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in modern medicine.